1. Home
  2. Product
  3. Reference Standards
  4. [2-[[Hydroxy[4-nitro-2-(palmitoylamino)phenoxy]phosphinyl]oxy]ethyl]trimethylammonium hydroxide
[2-[[Hydroxy[4-nitro-2-(palmitoylamino)phenoxy]phosphinyl]oxy]ethyl]trimethylammonium hydroxide [2-[[Hydroxy[4-nitro-2-(palmitoylamino)phenoxy]phosphinyl]oxy]ethyl]trimethylammonium hydroxide
Brand Name: Vulcanchem
CAS No.: 60438-73-5
VCID: VC0015569
InChI: InChI=1S/C27H48N3O7P.H2O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)28-25-23-24(29(32)33)19-20-26(25)37-38(34,35)36-22-21-30(2,3)4;/h19-20,23H,5-18,21-22H2,1-4H3,(H-,28,31,34,35);1H2
SMILES: CCCCCCCCCCCCCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OP(=O)(O)OCC[N+](C)(C)C.[OH-]
Molecular Formula: C27H49N3O7P+
Molecular Weight: 575.7 g/mol

[2-[[Hydroxy[4-nitro-2-(palmitoylamino)phenoxy]phosphinyl]oxy]ethyl]trimethylammonium hydroxide

CAS No.: 60438-73-5

Reference Standards

VCID: VC0015569

Molecular Formula: C27H49N3O7P+

Molecular Weight: 575.7 g/mol

[2-[[Hydroxy[4-nitro-2-(palmitoylamino)phenoxy]phosphinyl]oxy]ethyl]trimethylammonium hydroxide - 60438-73-5

CAS No. 60438-73-5
Product Name [2-[[Hydroxy[4-nitro-2-(palmitoylamino)phenoxy]phosphinyl]oxy]ethyl]trimethylammonium hydroxide
Molecular Formula C27H49N3O7P+
Molecular Weight 575.7 g/mol
IUPAC Name 2-[[2-(hexadecanoylamino)-4-nitrophenoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium;hydroxide
Standard InChI InChI=1S/C27H48N3O7P.H2O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)28-25-23-24(29(32)33)19-20-26(25)37-38(34,35)36-22-21-30(2,3)4;/h19-20,23H,5-18,21-22H2,1-4H3,(H-,28,31,34,35);1H2
Standard InChIKey CDTKXKMMWVIQDN-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OP(=O)(O)OCC[N+](C)(C)C.[OH-]
Canonical SMILES CCCCCCCCCCCCCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OP(=O)(O)OCC[N+](C)(C)C.[OH-]
Synonyms 2-hexadecanoylamino-4-nitrophenylphosphocholine
2-hexadecanoylamino-4-nitrophenylphosphorylcholine
2-N-(hexadecanoyl)-amino-4-nitrophenylphosphorylcholine
HDA-PC
HDANPPcholine
HNP cpd
PubChem Compound 173737
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19